![molecular formula C19H18N4O5S3 B2920098 N-(4-(4-nitrothiophen-2-yl)thiazol-2-yl)-4-(piperidin-1-ylsulfonyl)benzamide CAS No. 361480-40-2](/img/structure/B2920098.png)
N-(4-(4-nitrothiophen-2-yl)thiazol-2-yl)-4-(piperidin-1-ylsulfonyl)benzamide
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Description
N-(4-(4-nitrothiophen-2-yl)thiazol-2-yl)-4-(piperidin-1-ylsulfonyl)benzamide is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. This compound is a member of the thiazole family and has been shown to have a variety of biochemical and physiological effects. In
Scientific Research Applications
Antileishmanial Activity
Synthesis and Antileishmanial Activity : A study investigated the antileishmanial activity of novel compounds with structures incorporating elements similar to the queried compound, specifically targeting Leishmania major. These compounds demonstrated significant antileishmanial activity, suggesting the potential of similar structures for developing new antiprotozoal agents (Tahghighi et al., 2011).
QSAR Studies
Quantitative Structure-Activity Relationship (QSAR) : Research on new benzothiazoles derived substituted piperazine derivatives explored their properties using QSAR analysis. This study highlights the importance of understanding the relationship between chemical structure and biological activity, which can aid in the design of more effective therapeutic agents (Al-Masoudi et al., 2011).
Anti-arrhythmic Activity
Synthesis and Anti-arrhythmic Activity : The synthesis of piperidine-based derivatives, including thiazole and thiadiazole, showed potential anti-arrhythmic activity. This indicates the possible application of similar compounds in treating arrhythmias (Abdel‐Aziz et al., 2009).
Bioactivity and Metal Complexes
Synthesis, Characterization, and Bioactivity of Metal Complexes : The study on benzamides and their copper and cobalt complexes reveals the potential for such compounds in developing new antibacterial agents. This research demonstrates how modifications in chemical structures can lead to compounds with significant biological activities (Khatiwora et al., 2013).
Anti-inflammatory Activity
Synthesis and Anti-inflammatory Activity : Research into 1-(4-substituted)-2-(-4-(piperazine-1-yl) bis-thiazole-5-yl) derivatives uncovered their potential for anti-inflammatory applications. Such studies contribute to the ongoing search for new anti-inflammatory drugs (Ahmed et al., 2017).
properties
IUPAC Name |
N-[4-(4-nitrothiophen-2-yl)-1,3-thiazol-2-yl]-4-piperidin-1-ylsulfonylbenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H18N4O5S3/c24-18(21-19-20-16(12-30-19)17-10-14(11-29-17)23(25)26)13-4-6-15(7-5-13)31(27,28)22-8-2-1-3-9-22/h4-7,10-12H,1-3,8-9H2,(H,20,21,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IOHCEPNRRCAMHX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=NC(=CS3)C4=CC(=CS4)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H18N4O5S3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
478.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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